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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B3427536

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodology for determining
the carboxylic acid content of Carbomer 934, a critical quality attribute for this high molecular
weight polymer of acrylic acid. Adherence to established analytical procedures is paramount for
ensuring the consistency, performance, and safety of Carbomer 934 in pharmaceutical and
other applications.

Introduction

Carbomer 934 is a synthetic polymer valued for its thickening, suspending, and emulsifying
properties. These functionalities are directly linked to the presence of carboxylic acid groups
within its structure. The molecular structure of carbomer contains 56% to 68% of carboxylic
acid groups, which imparts an acidic character to the polymer.[1] The ionization of these acidic
groups upon neutralization leads to polymer chain expansion and the formation of a viscous
gel.[2] Consequently, the accurate determination of the carboxylic acid content is a
fundamental aspect of quality control for Carbomer 934.

The United States Pharmacopeia (USP) and National Formulary (NF) establish the official
standards for Carbomer 934, including the acceptable range for carboxylic acid content and
the analytical method for its determination.[3][4][5] This guide will detail the widely accepted
potentiometric titration method.
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Quantitative Specifications

The carboxylic acid content of Carbomer 934 is a key specification that ensures its proper
functionality. The table below summarizes the quantitative limits as specified in pharmacopeial

monographs.
Parameter Specification Reference
) ) 56.0% - 68.0% (on a dried
Carboxylic Acid Content [31[4][5][6]

basis)

Experimental Protocol: Potentiometric Titration

The standard method for determining the carboxylic acid content of Carbomer 934 is through
potentiometric titration with a standardized solution of sodium hydroxide.[7] This method offers
high accuracy and reproducibility.

Materials and Equipment

o Carbomer 934 sample

o Standardized 0.1 N Sodium Hydroxide (NaOH) volumetric solution

e Purified water

e Analytical balance

» pH meter with a glass electrode and a reference electrode (or a combination electrode)
e Magnetic stirrer and stir bar

o Beakers (1000 mL)

e Buret (50 mL)

Drying oven with vacuum capabilities

Sample Preparation
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Prior to analysis, the Carbomer 934 sample must be dried to remove any residual moisture,
which could interfere with the accuracy of the measurement.

e Accurately weigh approximately 400 mg of the Carbomer 934 sample.

e Dry the sample in a vacuum oven at 80°C for 1 hour.[3][4]

Titration Procedure

» Slowly add the accurately weighed, dried Carbomer 934 sample to 400 mL of purified water
in a 1000-mL beaker while continuously stirring at approximately 1000 rpm.[3] The stirrer
shaft should be set at an angle of 60 degrees and positioned at the side of the beaker to
ensure efficient dispersion.[3]

o Continue stirring for at least 15 minutes to ensure the polymer is fully dispersed.[8]
e Immerse the pH electrode(s) into the dispersion.
o Titrate the Carbomer 934 dispersion with the standardized 0.1 N sodium hydroxide solution.

e The endpoint of the titration is determined potentiometrically. Record the volume of titrant
required to reach the equivalence point.

Calculation

The percentage of carboxylic acid groups is calculated using the following formula:
Where:

e V =Volume of sodium hydroxide solution consumed at the endpoint (in mL)

» N = Normality of the sodium hydroxide solution

¢ 45.02 = Molecular weight of the carboxylic acid group (—-COOH)

o W = Weight of the dried Carbomer 934 sample (in mg)

Experimental Workflow
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The following diagram illustrates the key steps in the determination of the carboxylic acid
content of Carbomer 934.
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Workflow for Carboxylic Acid Content Determination

Conclusion

The determination of carboxylic acid content is a critical quality control test for Carbomer 934.
The potentiometric titration method described in this guide is a robust and reliable technique for
ensuring that the material meets the required specifications. Accurate and consistent
measurement of this parameter is essential for predicting the performance of Carbomer 934 in
its various applications, particularly in the pharmaceutical industry where it is widely used as an
excipient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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